Cas no 462652-01-3 (3'-bromo-5'-fluorobiphenyl-2-carbonitrile)
462652-01-3 structure
Product Name:3'-bromo-5'-fluorobiphenyl-2-carbonitrile
CAS No:462652-01-3
MF:C13H7BrFN
MW:276.10378575325
CID:930307
PubChem ID:11608803
Update Time:2025-04-19
3'-bromo-5'-fluorobiphenyl-2-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 3'-bromo-5'-fluorobiphenyl-2-carbonitrile
- 2-(3-bromo-5-fluorophenyl)benzonitrile
- AWCIWMZLUIEITJ-UHFFFAOYSA-N
- 462652-01-3
- 3'-Bromo-5'-Fluoro-2-Biphenylcarbonitrile
- SCHEMBL2652196
- DTXSID60469396
- 5'-bromo-3'-fluorobiphenyl-2-carbonitrile
-
- Inchi: 1S/C13H7BrFN/c14-11-5-10(6-12(15)7-11)13-4-2-1-3-9(13)8-16/h1-7H
- InChI Key: AWCIWMZLUIEITJ-UHFFFAOYSA-N
- SMILES: BrC1=CC(=CC(=C1)C1C=CC=CC=1C#N)F
Computed Properties
- Exact Mass: 274.97500
- Monoisotopic Mass: 274.97459g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 285
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 23.8Ų
Experimental Properties
- PSA: 23.79000
- LogP: 4.12688
3'-bromo-5'-fluorobiphenyl-2-carbonitrile Related Literature
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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